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Abstract
Deoxycorticosterone acetate (DOCA) is a synthetic steroid hormone and a potent

mineralocorticoid receptor agonist.[1][2] As a precursor to aldosterone, it plays a crucial role in

the regulation of electrolyte and water balance by promoting sodium retention and potassium

excretion.[3][4] This guide provides a comprehensive overview of DOCA, including its chemical

properties, mechanism of action, synthesis, and applications in both research and therapeutics.

Detailed experimental protocols and quantitative data are presented to support its use in

laboratory and clinical settings.

Introduction
Deoxycorticosterone acetate, also known as 11-deoxycorticosterone 21-acetate, is a synthetic

analog of the naturally occurring steroid hormone deoxycorticosterone.[5][6] It is widely utilized

in biomedical research to induce experimental models of hypertension and renal injury.[1][2]

Clinically, it serves as a replacement therapy for mineralocorticoid deficiency in conditions such

as adrenal insufficiency.[7][8][9] The acetate ester form enhances its solubility and

bioavailability for administration.[3]
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Physicochemical Properties
Deoxycorticosterone acetate is a white to off-white crystalline powder.[3] Its chemical and

physical properties are summarized in the table below.

Property Value Reference

Chemical Formula C23H32O4 [6]

Molecular Weight 372.5 g/mol [6]

CAS Number 56-47-3 [6]

Melting Point 155-161 °C

Solubility

Soluble in organic solvents

such as DMSO, DMF, and

Ethanol. Sparingly soluble in

water.

[2][6][7]

UV Absorption (λmax) 240 nm [6]

Mechanism of Action
Deoxycorticosterone acetate exerts its effects primarily through its agonistic activity on the

mineralocorticoid receptor (MR).[1][10] The binding of DOCA to the MR initiates a signaling

cascade that ultimately regulates gene expression in target tissues, predominantly the distal

tubules and collecting ducts of the kidneys.

Signaling Pathway
The signaling pathway of deoxycorticosterone acetate is depicted in the following diagram:
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Caption: DOCA signaling pathway in a target cell.

Upon entering the cell, DOCA binds to the mineralocorticoid receptor, which is located in the

cytoplasm in a complex with heat shock proteins. This binding causes the dissociation of the

heat shock proteins and the translocation of the DOCA-MR complex into the nucleus. Inside

the nucleus, the complex binds to mineralocorticoid response elements on the DNA, leading to

the transcription of specific genes. The resulting proteins, such as the epithelial sodium channel

(ENaC) and the Na+/K+-ATPase, increase sodium and water reabsorption and potassium

secretion in the kidneys.

Synthesis
A common method for the synthesis of deoxycorticosterone acetate involves the use of

progesterone as a starting material.[11]

Synthetic Pathway
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Caption: Synthetic pathway of Deoxycorticosterone Acetate from Progesterone.

Applications in Research
Deoxycorticosterone acetate is a valuable tool in cardiovascular and renal research, primarily

for inducing hypertension and studying its pathological consequences.

DOCA-Salt Hypertension Model
The DOCA-salt model is a widely used animal model of mineralocorticoid-induced

hypertension.[12][13][14] This model mimics certain forms of human hypertension

characterized by salt sensitivity and volume expansion.

Animal Model: Male Sprague-Dawley or Wistar rats are commonly used.

Uninephrectomy: A unilateral nephrectomy is performed on the animals under anesthesia.

[13][15] This enhances the hypertensive effect of DOCA.

DOCA Administration: A pellet of deoxycorticosterone acetate (e.g., 25 mg, 50 mg, or 100 mg

sustained-release) is implanted subcutaneously.[1]

Salt Loading: The drinking water is replaced with a 1% NaCl and 0.2% KCl solution.[13][16]

Monitoring: Blood pressure is monitored regularly using tail-cuff plethysmography or

telemetry.[15]

Outcome: A significant and sustained increase in blood pressure is typically observed within

2-4 weeks.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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